Bis(4-chlorophenyl)acetic acid

• IUPAC Name: 2,2-bis(4-chlorophenyl)acetic acid
• InChI: InChI=1S/C14H10Cl2O2/c15-11-5-1-9(2-6-11)13(14(17)18)10-3-7-12(16)8-4-10/h1-8,13H,(H,17,18)
• InChI Key: YIOCIFXUGBYCJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)Cl)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID3040699
• Molecular Weight: 281.1 g/mol
• CAS No.: 83-05-6

Description

Bis(4-chlorophenyl)acetic acid, also known as 4,4’-DDA, is an organic compound with the linear formula (ClC6H4)2CHCO2H. It has a molecular weight of 281.13.

Molecular Structure Analysis

The molecular structure of this compound consists of two 4-chlorophenyl groups attached to a central carbon atom, which is also attached to a carboxylic acid group.

Physical and Chemical Properties Analysis

This compound has a melting point of 167-169 °C. The compound is not combustible.

Scientific Research Applications

Environmental Contaminant

Bis(4-chlorophenyl)acetic acid (DDA), a metabolite of the pesticide DDT, is recognized as an environmental contaminant in aquatic systems. It has been identified as a major contaminant in surface water, such as in the Teltowkanal in Berlin, Germany. The presence of DDA in the environment raises concerns due to its persistence and potential toxicological impacts (Heberer & Dünnbier, 1999).

Binding with Proteins

Research on the interaction of this compound with proteins, specifically bovine serum albumin, has been conducted. This interaction is critical for understanding the environmental and toxicological implications of DDA, as these interactions can influence its bioavailability and effects in biological systems (Haque, Deagen, Biros, & Ross, 1976).

Toxicity and Endocrine Effects

The toxicity and potential endocrine effects of DDA and other DDT metabolites have been studied. These studies are vital in assessing the risks posed by these chemicals to wildlife and humans, particularly in terms of reproductive and endocrine disruption. Such research underscores the need for comprehensive evaluation of the environmental concentrations and effects of these substances (Wetterauer et al., 2012).

Groundwater Contamination

DDA has been identified in groundwater samples affected by industrial activities. Studies on the structural diversity of organochlorine compounds, including DDA, in such groundwater samples highlight the extent of contamination and the variety of pollutants present. This research is crucial for environmental monitoring and risk assessment (Frische, Schwarzbauer, & Ricking, 2010).

Metabolism in Animals

The metabolism of DDA and related compounds in animals, such as hamsters and mice, has been investigated. Understanding how these compounds are metabolized is essential for assessing their potential health effects and environmental fate. Such studies contribute to the knowledge of how these contaminants may accumulate and transform within living organisms (Gold & Brunk, 1983).

Soil Impact

DDA's effects on soil microorganisms, particularly algae and enzymatic activities, have been studied. This research helps in understanding the broader ecological impact of DDA contamination in soil environments (Megharaj, Boul, & Thiele, 1999).

Safety and Hazards

Bis(4-chlorophenyl)acetic acid is classified as Acute Tox. 4 for oral, dermal, and inhalation routes, and Carc. 2, indicating it is suspected of causing cancer. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised.

Mechanism of Action

Target of Action

Bis(4-chlorophenyl)acetic acid, also known as 2,2-Bis(4-chlorophenyl)acetic acid, is a complex organochlorine compound Some studies suggest that similar compounds may interact with various cellular targets, leading to a range of biological effects .

Mode of Action

It’s known that chlorinated hydrocarbons can bind and complex with various cellular components, potentially influencing their function

Biochemical Pathways

For instance, some organochlorine compounds can act as carbon and energy supplements and are degraded by certain bacterial strains .

Pharmacokinetics

They are distributed in the lymph and blood to all body tissues and ultimately stored in proportion to the lipid content of the tissue . The principal metabolite excreted in urine of animals is p,p’-DDA, which has been proposed to be oxidized from p,p’-DDT and p,p’-DDD .

Result of Action

Similar compounds have been associated with a range of biological effects, including potential anticancer properties .

Biochemical Analysis

Biochemical Properties

Bis(4-chlorophenyl)acetic acid plays a significant role in biochemical reactions, particularly as a metabolite of DDT. It interacts with various enzymes and proteins, including cytochrome P450 enzymes, which are involved in its metabolism. The compound is known to inhibit certain enzymes, affecting their activity and leading to alterations in metabolic processes. Additionally, this compound can bind to proteins, influencing their function and stability .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been found to exhibit anti-estrogenic effects, impacting hormone-responsive cells and altering their function . Additionally, this compound can induce cytotoxicity in certain cell lines, affecting cell viability and proliferation .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules, enzyme inhibition, and changes in gene expression. The compound can bind to specific receptors and proteins, modulating their activity. It has been shown to inhibit enzymes such as cytochrome P450, leading to alterations in metabolic pathways. Furthermore, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound can persist in biological systems, leading to prolonged exposure and potential accumulation . Long-term exposure to the compound has been associated with changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity, while higher doses can lead to adverse effects such as liver damage, neurotoxicity, and reproductive toxicity . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its toxic effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily as a metabolite of DDT. It is metabolized by cytochrome P450 enzymes, leading to the formation of various degradation products. The compound can also affect metabolic flux and alter the levels of certain metabolites . Additionally, this compound can interact with cofactors and other enzymes, influencing their activity and stability.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound can be transported across cell membranes and distributed to various tissues, where it may accumulate over time . Its localization and accumulation can affect its activity and function, leading to potential toxic effects.

Subcellular Localization

This compound can localize to specific subcellular compartments, influencing its activity and function. The compound may be directed to certain organelles or compartments through targeting signals or post-translational modifications . Its subcellular localization can impact its interactions with biomolecules and its overall biochemical effects.